Cas no 110577-69-0 (Benzenepropanoic acid, a-(1,1-dimethylethyl)-4-methoxy-,(-)-)
110577-69-0 structure
Product Name:Benzenepropanoic acid, a-(1,1-dimethylethyl)-4-methoxy-,(-)-
CAS No:110577-69-0
MF:C14H20O3
MW:236.306804656982
CID:210353
PubChem ID:184256
Update Time:2025-04-19
Benzenepropanoic acid, a-(1,1-dimethylethyl)-4-methoxy-,(-)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid, a-(1,1-dimethylethyl)-4-methoxy-,(-)-
- 2-[(4-methoxyphenyl)methyl]-3,3-dimethylbutanoic acid
- DTXSID90911772
- Benzenepropanoic acid, alpha-(1,1-dimethylethyl)-4-methoxy-, (alphaS)-
- SCHEMBL11203496
- AKOS021458965
- 2-((4-Methoxyphenyl)methyl)-3,3-dimethylbutanoic acid
- 110577-70-3
- Benzenepropanoic acid, alpha-(1,1-dimethylethyl)-4-methoxy-, (alphaR)-
- 110577-69-0
-
- Inchi: 1S/C14H20O3/c1-14(2,3)12(13(15)16)9-10-5-7-11(17-4)8-6-10/h5-8,12H,9H2,1-4H3,(H,15,16)
- InChI Key: PTYBCRBBZGNHCK-UHFFFAOYSA-N
- SMILES: OC(C(CC1C=CC(=CC=1)OC)C(C)(C)C)=O
Computed Properties
- Exact Mass: 236.14124450g/mol
- Monoisotopic Mass: 236.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 46.5Ų
Benzenepropanoic acid, a-(1,1-dimethylethyl)-4-methoxy-,(-)- Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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